Cas no 2097866-38-9 (4-acetamido-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide)

• Product Name: 4-acetamido-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide
• CAS No: 2097866-38-9
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 5469000
• Update Time: 2025-10-31

4-acetamido-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide
• 4-acetamido-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]benzamide

• Inchi： 1S/C18H21N3O2S/c1-13(22)19-16-4-2-15(3-5-16)18(23)20-17-6-8-21(11-17)10-14-7-9-24-12-14/h2-5,7,9,12,17H,6,8,10-11H2,1H3,(H,19,22)(H,20,23)
• InChI Key： JPBJPNCXEUZIOB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(C1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 343.13544809 g/mol
• Monoisotopic Mass: 343.13544809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.7
• Molecular Weight: 343.4

Additional information on 4-acetamido-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide

4-Acetamido-N-{1-[(Thiophen-3-Yl)Methyl]Pyrrolidin-3-Yl}Benzamide: A Comprehensive Overview

4-Acetamido-N-{1-[(Thiophen-3-Yl)Methyl]Pyrrolidin-3-Yl}Benzamide, with the CAS number 2097866-38-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a benzamide moiety, an acetamido group, and a pyrrolidine ring substituted with a thiophene derivative. The combination of these structural elements contributes to its potential biological activity and therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, amide bond formation, and possibly ring-closing reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This has made the compound more accessible for further studies in drug discovery pipelines.

4-Acetamido-N-{1-[(Thiophen-3-Yl)Methyl]Pyrrolidin-3-Yl}Benzamide exhibits a wide range of biological activities, as demonstrated by recent in vitro and in vivo studies. One of its notable properties is its ability to modulate key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, the compound has shown promise in inhibiting certain types of cancer cells by targeting specific signaling pathways that are critical for tumor growth and metastasis.

The thiophene moiety within the molecule plays a crucial role in its pharmacokinetic profile. Thiophene derivatives are known for their ability to enhance drug solubility and bioavailability, which are essential factors for effective drug delivery. Recent research has also highlighted the potential of thiophene-containing compounds as scaffolds for designing drugs with improved pharmacokinetic properties. This makes 4-Acetamido-N-{1-[(Thiophen-3-Yl)Methyl]Pyrrolidin-3-Yl}Benzamide an attractive candidate for further preclinical studies.

In terms of therapeutic applications, this compound has shown particular promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. Studies have indicated that it may possess neuroprotective properties by reducing oxidative stress and inhibiting amyloid-beta aggregation. Furthermore, its ability to cross the blood-brain barrier suggests that it could be effective in targeting central nervous system disorders.

The pyrrolidine ring in the structure contributes to the compound's stability and bioactivity. Pyrrolidine derivatives are widely used in pharmaceuticals due to their ability to form stable amide bonds and their compatibility with various functional groups. Recent research has focused on modifying the pyrrolidine ring to enhance the compound's selectivity and reduce off-target effects, which are critical considerations in drug development.

4-Acetamido-N-{1-[(Thiophen-3-Yl)Methyl]Pyrrolidin-3-Yl}Benzamide has also been investigated for its potential as an anti-microbial agent. Initial studies suggest that it may exhibit activity against certain bacterial strains, particularly those resistant to conventional antibiotics. This highlights its versatility as a compound with multiple therapeutic applications.

In conclusion, 4-Acetamido-N-{1-[(Thiophen-3-Yl)Methyl]Pyrrolidin-3-Yl}Benzamide (CAS No: 2097866-38-9) is a multifaceted compound with significant potential in various areas of medicine. Its unique structure, combined with recent advancements in synthetic chemistry and pharmacological research, positions it as a promising candidate for future drug development efforts.